2-Cyclopropoxy-N,3-dimethylbenzamide

• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• IUPAC Name: 2-cyclopropyloxy-N,3-dimethylbenzamide
• InChI: InChI=1S/C12H15NO2/c1-8-4-3-5-10(12(14)13-2)11(8)15-9-6-7-9/h3-5,9H,6-7H2,1-2H3,(H,13,14)
• InChI Key: UMHROWXGDNODNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NC)OC2CC2

Description

2-Cyclopropoxy-N,3-dimethylbenzamide is a benzamide derivative characterized by a cyclopropoxy substituent at the 2-position of the benzene ring and methyl groups at the N- and 3-positions. For instance, benzamide derivatives such as 2-amino-N,3-dimethylbenzamide (CAS 870997-57-2) are widely utilized as intermediates in pharmaceutical and agrochemical synthesis. Patents highlight the importance of similar compounds in the production of insecticides like chlorantraniliprole, where efficient synthetic routes are critical .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclopropoxy-N,3-dimethylbenzamide typically involves the reaction of 2-cyclopropoxybenzoic acid with N,N-dimethylamine under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine (TEA) in an organic solvent such as dichloromethane (DCM). The reaction mixture is stirred at room temperature for several hours to ensure complete conversion of the starting materials to the desired product .

Industrial Production Methods

In an industrial setting, the production of 2-Cyclopropoxy-N,3-dimethylbenzamide can be scaled up by optimizing the reaction conditions and using continuous flow reactors. This approach allows for better control over reaction parameters such as temperature, pressure, and reaction time, leading to higher yields and purity of the final product. Additionally, the use of automated systems and advanced purification techniques such as chromatography can further enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropoxy-N,3-dimethylbenzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) to convert the amide group to an amine.

Substitution: The compound can undergo nucleophilic substitution reactions, where the cyclopropoxy group can be replaced by other nucleophiles such as halides or amines.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H2O2), potassium permanganate (KMnO4)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Halides (e.g., NaCl, KBr), amines (e.g., methylamine, ethylamine)

Major Products Formed

Oxidation: Oxidized derivatives of 2-Cyclopropoxy-N,3-dimethylbenzamide

Reduction: Amine derivatives of the compound

Substitution: Substituted benzamide derivatives

Scientific Research Applications

2-Cyclopropoxy-N,3-dimethylbenzamide has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including its role as an inhibitor of specific enzymes and receptors.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs for the treatment of diseases such as cancer and neurological disorders.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-N,3-dimethylbenzamide involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit the activity of certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity. Additionally, it can modulate receptor activity by acting as an agonist or antagonist, depending on the specific receptor involved .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound	Substituent (Position 2)	Molecular Weight (g/mol)	Melting Point (°C)	Key Applications
2-Cyclopropoxy-N,3-dimethylbenzamide	Cyclopropoxy	Data unavailable	Data unavailable	Agrochemical intermediates (inferred)
2-Amino-N,3-dimethylbenzamide	Amino	164.2	115–117	Pharmaceutical synthesis
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	Hydroxy-dimethylethyl	207.3	Data unavailable	Catalysis